![molecular formula C18H18N4O2 B2533737 2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(quinolin-3-yl)acetamide CAS No. 1208673-48-6](/img/structure/B2533737.png)
2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(quinolin-3-yl)acetamide
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Description
2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(quinolin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.368. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Novel Derivatives : A study by Jafar Taran et al. (2014) describes the synthesis of novel α-(acyloxy)-α-(quinolin-4-yl)acetamides via a Passerini three-component reaction, showcasing a method for creating derivatives related to the chemical structure with potential biological applications (Taran et al., 2014).
Structural Aspects and Properties : Research by A. Karmakar et al. (2007) focused on the structural aspects of amide-containing isoquinoline derivatives, revealing how their interactions with different acids lead to varied structural formations, including gels and crystalline solids, suggesting potential for diverse material science applications (Karmakar et al., 2007).
Biological Applications
Antitubercular Activity : A study by K. Pissinate et al. (2016) found that 2-(Quinolin-4-yloxy)acetamides exhibit potent in vitro inhibitors of Mycobacterium tuberculosis growth, including drug-resistant strains, indicating potential therapeutic applications for tuberculosis treatment (Pissinate et al., 2016).
Antimicrobial and Antiprotozoal Agents : N. Patel et al. (2017) synthesized a series of quinoxaline-oxadiazole hybrids, including N-(substituted-phenyl)-2-[5-(quinoxalin-2-yloxymethyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamides, showing promising antimicrobial and anti-Trypanosoma cruzi activities, highlighting the potential for developing new antimicrobial and antiprotozoal therapies (Patel et al., 2017).
Drug Development Potential
- Novel Anilidoquinoline Derivatives : Research on a novel anilidoquinoline derivative by Joydeep Ghosh et al. (2008) demonstrated significant antiviral and antiapoptotic effects against Japanese encephalitis virus, suggesting a therapeutic potential for treating diseases caused by similar viral pathogens (Ghosh et al., 2008).
Properties
IUPAC Name |
2-(6-oxo-4-propylpyrimidin-1-yl)-N-quinolin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c1-2-5-14-9-18(24)22(12-20-14)11-17(23)21-15-8-13-6-3-4-7-16(13)19-10-15/h3-4,6-10,12H,2,5,11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOKURHACONRCPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.